Cas no 134935-12-9 (1-[2-(azonan-1-yl)-2,3-dideoxy-beta-L-erythro-pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-[2-(azonan-1-yl)-2,3-dideoxy-beta-L-erythro-pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 134935-12-9
• MF: C₁₈H₂₉N₃O₄
• MW: 351.440564870834
• CID: 1237294
• PubChem ID: 452803
• Update Time: 2025-04-20

1-[2-(azonan-1-yl)-2,3-dideoxy-beta-L-erythro-pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-(azonan-1-yl)-2,3-dideoxy-beta-L-erythro-pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione
• 1-[(2S,3S,5R)-3-(azonan-1-yl)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• DTXSID40159142
• 2'OctaCH2imino-dT
• 134935-12-9
• 2'-Octamethyleneimino-3'-deoxythymidine
• 1-[(2S,3S,5R)-3-(azonan-1-yl)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• Uridine, 2',3'-dideoxy-5-methyl-2'-(octahydro-1H-azonin-1-yl)-

• Inchi： 1S/C18H29N3O4/c1-13-11-21(18(24)19-16(13)23)17-15(10-14(12-22)25-17)20-8-6-4-2-3-5-7-9-20/h11,14-15,17,22H,2-10,12H2,1H3,(H,19,23,24)/t14-,15+,17+/m1/s1
• InChI Key： FOHCIKXARZHCRM-VYDXJSESSA-N
• SMILES： O1[C@@H](CO)C[C@@H]([C@H]1N1C(NC(C(C)=C1)=O)=O)N1CCCCCCCC1

Computed Properties

• Exact Mass: 351.21597
• Monoisotopic Mass: 351.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.194
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.543
• PSA: 82.11